Cas no 1415796-06-3 (Nodakenetin-Glucose-malonic acid)

• Product Name: Nodakenetin-Glucose-malonic acid
• CAS No: 1415796-06-3
• MF: C₂₃H₂₆O₁₂
• MW: 494.445348262787
• CID: 5543799
• PubChem ID: 164886423
• Update Time: 2025-07-10

Nodakenetin-Glucose-malonic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one, 2-[1-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-1-methylethyl]-2,3-dihydro-, (2R)-
• HY-N11549
• Nodakenetin-Glucose-malonic acid
• E87115
• CS-0649395
• 1415796-06-3
• (2R)-2-[1-[[6-O-(2-CARBOXYACETYL)-BETA-D-GLUCOPYRANOSYL]OXY]-1-METHYLETHYL]-2,3-DIHYDRO-7H-FURO[3,2-G][1]BENZOPYRAN-7-ONE
• DA-56240
• 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[(2R)-7-oxo-2,3-dihydrofuro[3,2-g]chromen-2-yl]propan-2-yloxy]oxan-2-yl]methoxy]propanoic acid

• Inchi： 1S/C23H26O12/c1-23(2,15-6-11-5-10-3-4-17(26)33-12(10)7-13(11)32-15)35-22-21(30)20(29)19(28)14(34-22)9-31-18(27)8-16(24)25/h3-5,7,14-15,19-22,28-30H,6,8-9H2,1-2H3,(H,24,25)/t14-,15-,19-,20+,21-,22+/m1/s1
• InChI Key： WCCYTCGZOYIMHV-QEQKNVQMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CC(=O)O)=O)O1)O)O)O)C(C)(C)[C@H]1CC2C=C3C=CC(=O)OC3=CC=2O1

Computed Properties

• Exact Mass: 494.14242626g/mol
• Monoisotopic Mass: 494.14242626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 757.7±60.0 °C(Predicted)
• pka: 2.70±0.32(Predicted)

Additional information on Nodakenetin-Glucose-malonic acid

Nodakenetin-Glucose-Malonic Acid: A Promising Compound in Pharmaceutical Research

Nodakenetin-Glucose-Malonic Acid (CAS No. 1415796-06-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound is a derivative of Nodakenetin, a natural product isolated from the roots of Angelica acutiloba (Japanese angelica), and is conjugated with glucose and malonic acid, enhancing its solubility and bioavailability.

The chemical structure of Nodakenetin-Glucose-Malonic Acid is characterized by a complex arrangement of functional groups, including hydroxyl, carbonyl, and carboxyl groups. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various pharmacological studies. Recent research has focused on elucidating the mechanisms by which this compound exerts its biological effects, particularly in the context of anti-inflammatory and anti-cancer activities.

One of the key areas of interest in the study of Nodakenetin-Glucose-Malonic Acid is its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide. Studies have shown that Nodakenetin-Glucose-Malonic Acid can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in the regulation of inflammatory responses.

Beyond its anti-inflammatory effects, Nodakenetin-Glucose-Malonic Acid has also demonstrated promising anti-cancer properties. Cancer remains one of the leading causes of mortality globally, and there is a continuous need for new therapeutic agents with improved efficacy and reduced side effects. Research has shown that Nodakenetin-Glucose-Malonic Acid can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this effect involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

In addition to its direct biological activities, Nodakenetin-Glucose-Malonic Acid has been explored for its potential as a drug delivery system. The conjugation with glucose and malonic acid not only enhances the solubility of the compound but also improves its cellular uptake. This property makes it an attractive candidate for targeted drug delivery applications, particularly in treating diseases where enhanced drug delivery to specific tissues or cells is crucial.

The safety profile of Nodakenetin-Glucose-Malonic Acid is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, more comprehensive safety assessments are required to fully understand its long-term effects and potential side effects in humans.

In conclusion, Nodakenetin-Glucose-Malonic Acid (CAS No. 1415796-06-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive target for further research and development in pharmaceutical science. Ongoing studies aim to elucidate its mechanisms of action, optimize its formulation for clinical use, and explore its potential applications in treating various diseases. As research progresses, it is anticipated that Nodakenetin-Glucose-Malonic Acid will play a significant role in advancing our understanding of complex biological processes and contributing to the development of novel therapeutic strategies.